Cas no 2172095-92-8 (2-(3-Aminopiperidin-3-yl)ethan-1-ol)

• Product Name: 2-(3-Aminopiperidin-3-yl)ethan-1-ol
• CAS No: 2172095-92-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 5766566
• PubChem ID: 88977971
• Update Time: 2025-10-12

2-(3-Aminopiperidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172095-92-8
• SCHEMBL12909506
• EN300-1628686
• 2-(3-aminopiperidin-3-yl)ethan-1-ol
• 2-(3-Aminopiperidin-3-yl)ethan-1-ol

• Inchi： 1S/C7H16N2O/c8-7(3-5-10)2-1-4-9-6-7/h9-10H,1-6,8H2
• InChI Key： DURBDOJDUYGNFV-UHFFFAOYSA-N
• SMILES： OCCC1(CNCCC1)N

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 2-(3-Aminopiperidin-3-yl)ethan-1-ol

Compound 2172095-92-8: 2-(3-Aminopiperidin-3-yl)ethan-1-ol

The compound with CAS number 2172095-92-8, also known as 2-(3-Aminopiperidin-3-yl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug discovery and development.

Recent advancements in chemical synthesis have enabled researchers to explore novel methods for the production of 2-(3-Aminopiperidin-3-yl)ethan-1-ol. One such approach involves the use of catalytic asymmetric synthesis, which not only enhances the efficiency of the process but also allows for the selective formation of enantiomerically pure compounds. This is particularly important in pharmaceutical research, where stereochemistry plays a crucial role in determining a drug's efficacy and safety.

In terms of its structural properties, 2-(3-Aminopiperidin-3-yl)ethan-1-ol features a piperidine ring with an amino group at the 3-position and a hydroxymethyl group at the 1-position. This unique arrangement imparts the molecule with interesting physicochemical properties, including moderate solubility in water and a relatively high boiling point. These characteristics make it suitable for various applications, particularly in the development of bioactive compounds.

Recent studies have highlighted the potential of compound 2172095 as a precursor for more complex molecules with therapeutic potential. For instance, researchers have successfully utilized this compound as an intermediate in the synthesis of novel opioid receptor agonists, which hold promise for pain management therapies. Additionally, its role as a building block in peptide synthesis has been explored, further underscoring its versatility in medicinal chemistry.

The pharmacological profile of 2-(3-Aminopiperidin...